Cas no 9004-73-3 (Polymethylhydrosiloxane)

• Product Name: Polymethylhydrosiloxane
• CAS No: 9004-73-3
• MF: C₅H₁₁OSi
• MW: 115.225742578506
• MDL: MFCD00084478
• CID: 48185
• PubChem ID: 12487658
• Update Time: 2025-04-18

Polymethylhydrosiloxane Chemical and Physical Properties

Names and Identifiers

• Polymethylhydrosiloxane
• Poly[oxy(methylsilylene)]
• POLY(METHYLHYDROSILOXANE)
• Polymethylhydrosiloxane100GR
• Polymethylhydrosiloxane500GR
• 2-Methyl-1,2-oxasilinane
• DTXSID20733323
• SCHEMBL20166
• 2-Methyl-1,2-oxasilinanato
• 9004-73-3
• CID 12487658
• 70761-33-0
• TXYXVOOPRILIHR-UHFFFAOYSA-N
• Methicone

• MDL： MFCD00084478
• Inchi： 1S/C5H11OSi/c1-7-5-3-2-4-6-7/h2-5H2,1H3
• InChI Key： TXYXVOOPRILIHR-UHFFFAOYSA-N
• SMILES： [Si]1(C)CCCCO1 |^1:0|

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 115.057916505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.995
• Melting Point: N/A℃
• Boiling Point: >177 °C(lit.)
• Flash Point: 121 ºC
• Refractive Index: 1.3969-1.3989
• Water Partition Coefficient: Almost insoluble
• PSA: 0.00000
• LogP: 0.00000
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water
• Vapor Pressure: 2.7±0.3 mmHg at 25°C

Polymethylhydrosiloxane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R10
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxacyclic compounds Oxacyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxacyclic compounds